Cas no 69304-42-3 ((+)-3′,5′-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine)

• Product Name: (+)-3′,5′-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine
• CAS No: 69304-42-3
• MF: C₂₁H₃₉N₃O₆Si₂
• MW: 485.721867799759
• CID: 58952
• PubChem ID: 11213899
• Update Time: 2025-04-18

(+)-3′,5′-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine Chemical and Physical Properties

Names and Identifiers

• (+)-3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine
• 1-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-4-aminopyrimidin-2-one
• 3',5'-O-(1,1,3,3-TETRAISOPROPYL-1,3-DISILOXANEDIYL)CYTIDINE
• DTXSID60458942
• 4-Amino-1-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)tetrahydro-2H,4H,6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]pyrimidin-2(1H)-one
• 4-amino-1-((6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)pyrimidin-2(1H)-one
• CS-0310693
• SCHEMBL3691247
• 69304-42-3
• (+)-3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine, 97%
• 2,1-Benzisoxazole, 5-bromo-3-(4-fluorophenyl)-
• AKOS005444233
• 1-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-4-amino-2(1H)-pyrimidinone
• (+)-3′,5′-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine

• Inchi： 1S/C21H39N3O6Si2/c1-12(2)31(13(3)4)27-11-16-19(29-32(30-31,14(5)6)15(7)8)18(25)20(28-16)24-10-9-17(22)23-21(24)26/h9-10,12-16,18-20,25H,11H2,1-8H3,(H2,22,23,26)/t16-,18-,19-,20-/m1/s1
• InChI Key： KPNSXQNKDQMBAW-VBSBHUPXSA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C(N=C(C=C3)N)=O)O2)O)O1

Computed Properties

• Exact Mass: 485.23773904g/mol
• Monoisotopic Mass: 485.23773904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.24
• Melting Point: 248-250 °C(lit.)
• Boiling Point: 517.7°C at 760 mmHg
• Flash Point: 266.9°C
• Refractive Index: 1.553
• PSA: 118.06000
• LogP: 3.62140

(+)-3′,5′-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)cytidine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：